Cas no 173322-81-1 (Phenol,4-amino-2-fluoro-3-methyl-)

• Product Name: Phenol,4-amino-2-fluoro-3-methyl-
• CAS No: 173322-81-1
• MF: C₇H₈FNO
• MW: 141.142925262451
• CID: 111580
• PubChem ID: 22933920
• Update Time: 2025-04-18

Phenol,4-amino-2-fluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-amino-2-fluoro-3-methyl-
• Phenol, 4-amino-2-fluoro-3-methyl- (9CI)
• FDQUEAPRNNBTRX-UHFFFAOYSA-N
• 4-amino-2-fluoro-3-methylphenol
• SCHEMBL5412734
• 173322-81-1

• Inchi： 1S/C7H8FNO/c1-4-5(9)2-3-6(10)7(4)8/h2-3,10H,9H2,1H3
• InChI Key： FDQUEAPRNNBTRX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C)N)O

Computed Properties

• Exact Mass: 141.05904
• Monoisotopic Mass: 141.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25